Concise access to C2-ethylidene pyrrolo[1,4]benzodiazepine natural products†
Organic & Biomolecular Chemistry Pub Date: 2023-11-03 DOI: 10.1039/D3OB01430D
Abstract
A 3-step route toward pyrrolo[1,4]benzodiazepine (PBD) antitumor antibiotic class members oxo-prothracarcin and boseongazepine B has been developed. This methodology also enables preparing oxo-tomaymycin in only 4 linear steps representing the shortest total synthesis known to date. The synthesis features an olefination with sterically demanding Julia–Kocienski reagents as the key step.
![Graphical abstract: Concise access to C2-ethylidene pyrrolo[1,4]benzodiazepine natural products](http://scimg.chem960.com/usr/1/D3OB01430D.jpg)
![Concise access to C2-ethylidene pyrrolo[1,4]benzodiazepine natural products†](https://scimg.chem960.com/usr/1/D3OB01430D.jpg)
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